molecular formula C12H13ClN2 B8636495 2-Tert-butyl-5-chloro-1,6-naphthyridine

2-Tert-butyl-5-chloro-1,6-naphthyridine

Cat. No.: B8636495
M. Wt: 220.70 g/mol
InChI Key: AUKZUPBMJHLTPP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Tert-butyl-5-chloro-1,6-naphthyridine is a useful research compound. Its molecular formula is C12H13ClN2 and its molecular weight is 220.70 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13ClN2

Molecular Weight

220.70 g/mol

IUPAC Name

2-tert-butyl-5-chloro-1,6-naphthyridine

InChI

InChI=1S/C12H13ClN2/c1-12(2,3)10-5-4-8-9(15-10)6-7-14-11(8)13/h4-7H,1-3H3

InChI Key

AUKZUPBMJHLTPP-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=NC2=C(C=C1)C(=NC=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 15.7 g (100 mmol) of 2-chloro-3-formyl-4-aminopyridine [338452-92-9], 37.6 ml (300 mmol) of tert-butyl methyl ketone, 1.0 ml (10 mmol) of piperidine and 100 ml of ethanol is heated under reflux for 60 h. After cooling, the reaction mixture is diluted with 500 ml of dichloromethane, washed five times with 500 ml of water each time, dried over magnesium sulfate, and the solvent is removed in vacuo. The residue is recrystallised from ethanol. Yield: 8.2 g (37 mmol), 37%. Purity: >95% according to 1H-NMR.
Quantity
15.7 g
Type
reactant
Reaction Step One
Quantity
37.6 mL
Type
reactant
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step Two

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